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Compound of Interest

Compound Name: OM 89

CAS No.: 117989-72-7

Cat. No.: B1166395

Get Quote

This document provides crucial safety and logistical information for laboratory professionals

handling OM-89, a lyophilized bacterial lysate derived from 18 strains of Escherichia coli.[1][2]

While OM-89 is a non-infectious biological material used in research and as an oral

immunotherapeutic, adherence to proper laboratory safety protocols is essential to minimize

risks, such as potential allergic reactions.[1][3] This guide outlines the necessary personal

protective equipment (PPE), operational procedures for handling, and plans for disposal.

Understanding the Material
OM-89, commercially known as Uro-Vaxom®, is a biological preparation and not a chemical

agent.[1][4] It consists of components from killed bacteria and is designed to stimulate the

immune system.[2] In a laboratory setting, the primary occupational health and safety concerns

are related to the handling of a biologically active, non-infectious powder, primarily the potential

for inhalation or contact, which could lead to immune or allergic reactions.[1][3] Therefore, it

should be handled following protocols for low-risk biological materials, equivalent to Biosafety

Level 1 (BSL-1).

Personal Protective Equipment (PPE)
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Standard laboratory PPE is required to prevent accidental contact and exposure. The following

table summarizes the recommended PPE for handling OM-89, particularly when manipulating

the lyophilized powder outside of its capsule form.

Equipment Specification Purpose

Lab Coat Full-length, buttoned
Protects skin and personal

clothing from contamination.

Gloves Nitrile or latex, disposable
Prevents direct skin contact

with the material.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from potential

splashes or aerosols of the

powder.

Face Mask
Disposable surgical mask or

N95 respirator

Recommended when handling

the powder to minimize

inhalation.

This PPE guidance is based on standard practices for handling non-hazardous biological

materials.[5][6]

Operational Plan: Handling Procedures
Adherence to a systematic workflow is critical for safety and to maintain the integrity of the

experimental material. The following diagram illustrates the standard procedure for handling

OM-89 in a laboratory setting.
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Preparation

Handling

Cleanup

1. Prepare a clean work area

2. Don appropriate PPE

3. Carefully weigh or aliquot OM-89 powder

4. Reconstitute in appropriate solvent as per protocol

5. Decontaminate work surfaces

6. Dispose of waste properly

7. Doff PPE

8. Wash hands thoroughly

Click to download full resolution via product page

Caption: Standard workflow for handling OM-89 in a laboratory.
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Experimental Protocol: Reconstitution of Lyophilized OM-89

This protocol is a general guideline for reconstituting the lyophilized powder for experimental

use. Always refer to your specific experimental design for precise concentrations and volumes.

Preparation: Prepare a designated clean area on the laboratory bench. Don all required PPE

as listed in the table above.

Aliquotting: If working with bulk powder, carefully weigh the desired amount of OM-89 using

a calibrated scale. To minimize aerosol generation, perform this in a low-flow area or a fume

hood.

Reconstitution: Add the appropriate volume of sterile solvent (e.g., phosphate-buffered saline

or cell culture medium) to the vial or tube containing the OM-89 powder.

Mixing: Gently vortex or pipette up and down to ensure the powder is fully dissolved. Avoid

vigorous shaking to prevent foaming.

Use: The reconstituted solution is now ready for use in your experiment.

Disposal Plan
Proper disposal of OM-89 and associated waste is essential to maintain a safe laboratory

environment. As a non-infectious biological material, it can be disposed of following institutional

guidelines for non-hazardous waste, though some institutions may require decontamination as

a precaution.

Disposal Decision Pathway

The following diagram outlines the decision-making process for the disposal of different types

of waste generated during the handling of OM-89.
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Waste Generated

Is it a sharp?

Is it liquid waste?

Is it solid, non-sharp waste?

No

Dispose in Sharps Container

Yes

No

Decontaminate (e.g., with 10% bleach)

Yes

Dispose in Biohazard Bag

Yes

Dispose down the sanitary sewer

Autoclave

Dispose in Regular Trash

Click to download full resolution via product page

Caption: Decision pathway for the disposal of OM-89 waste.

Disposal Procedures Table
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Waste Type Disposal Procedure Rationale

Unused OM-89 Powder

Dispose of as non-hazardous

chemical waste according to

institutional guidelines.

Prevents accidental exposure

and environmental release.

Contaminated Sharps

Place immediately into a

designated, puncture-resistant

sharps container.

Prevents sharps injuries.[7]

Contaminated Labware (non-

sharp)

Collect in a biohazard bag and

decontaminate by autoclaving

before disposal.

Renders the biological material

inert.[8][9]

Liquid Waste

Decontaminate with a suitable

disinfectant (e.g., 10% bleach

solution for 30 minutes) before

disposing down the sanitary

sewer with copious amounts of

water.

Inactivates any biologically

active components.[9]

Contaminated PPE
Dispose of in a biohazard

waste container.

Prevents cross-contamination

and exposure.[7]

Always consult and adhere to your institution's specific waste disposal policies.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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